Cas no 652989-81-6 (Phosphonic acid, [2-phosphono-1-(3-pyridinyl)ethyl]-)

• Product Name: Phosphonic acid, [2-phosphono-1-(3-pyridinyl)ethyl]-
• CAS No: 652989-81-6
• MF: C₇H₁₁NO₆P₂
• MW: 267.112863779068
• CID: 401018
• PubChem ID: 406075
• Update Time: 2025-04-19

Phosphonic acid, [2-phosphono-1-(3-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-phosphono-1-(3-pyridinyl)ethyl]-
• (2-phosphono-1-pyridin-3-ylethyl)phosphonic acid
• 1-(3-pyridyl)ethane-1,2-bisphosphonate
• AC1L8Q4B
• AG-K-76318
• CHEMBL417419
• CTK1J7605
• NSC723991
• NSC-723991
• SCHEMBL4443428
• 652989-81-6
• DTXSID50328100

• Inchi： 1S/C7H11NO6P2/c9-15(10,11)5-7(16(12,13)14)6-2-1-3-8-4-6/h1-4,7H,5H2,(H2,9,10,11)(H2,12,13,14)
• InChI Key： UMDOGFHRQCJNDJ-UHFFFAOYSA-N
• SMILES： P(C(C1C=NC=CC=1)CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 267.00623
• Monoisotopic Mass: 267.00616107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 127.95